Cas no 13781-71-0 (2-Oxo-3-(thiophen-3-yl)propanoic acid)
13781-71-0 structure
Product Name:2-Oxo-3-(thiophen-3-yl)propanoic acid
CAS No:13781-71-0
MF:C7H6O3S
MW:170.185740947723
CID:2105442
PubChem ID:16789205
Update Time:2023-08-03
2-Oxo-3-(thiophen-3-yl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-oxo-3-(thiophen-3-yl)propanoic acid
- (3-thienyl)pyruvic acid
- QELZMQDJRPDHKM-UHFFFAOYSA-N
- 2-OXO-3-THIEN-3-YLPROPANOIC ACID
- 2-Oxo-3-(thiophen-3-yl)propanoic acid
-
- Inchi: 1S/C7H6O3S/c8-6(7(9)10)3-5-1-2-11-4-5/h1-2,4H,3H2,(H,9,10)
- InChI Key: QELZMQDJRPDHKM-UHFFFAOYSA-N
- SMILES: S1C=CC(=C1)CC(C(=O)O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 179
- XLogP3: 1
- Topological Polar Surface Area: 82.6
2-Oxo-3-(thiophen-3-yl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM461585-250mg |
2-OXO-3-(THIOPHEN-3-YL)PROPANOIC ACID |
13781-71-0 | 95%+ | 250mg |
$320 | 2023-02-02 | |
| Chemenu | CM461585-500mg |
2-OXO-3-(THIOPHEN-3-YL)PROPANOIC ACID |
13781-71-0 | 95%+ | 500mg |
$576 | 2023-02-02 | |
| Chemenu | CM461585-1g |
2-OXO-3-(THIOPHEN-3-YL)PROPANOIC ACID |
13781-71-0 | 95%+ | 1g |
$759 | 2023-02-02 | |
| Enamine | EN300-1264016-0.05g |
2-oxo-3-(thiophen-3-yl)propanoic acid |
13781-71-0 | 95% | 0.05g |
$162.0 | 2023-05-23 | |
| Enamine | EN300-1264016-0.1g |
2-oxo-3-(thiophen-3-yl)propanoic acid |
13781-71-0 | 95% | 0.1g |
$241.0 | 2023-05-23 | |
| Enamine | EN300-1264016-0.25g |
2-oxo-3-(thiophen-3-yl)propanoic acid |
13781-71-0 | 95% | 0.25g |
$347.0 | 2023-05-23 | |
| Enamine | EN300-1264016-0.5g |
2-oxo-3-(thiophen-3-yl)propanoic acid |
13781-71-0 | 95% | 0.5g |
$546.0 | 2023-05-23 | |
| Enamine | EN300-1264016-1.0g |
2-oxo-3-(thiophen-3-yl)propanoic acid |
13781-71-0 | 95% | 1g |
$699.0 | 2023-05-23 | |
| Enamine | EN300-1264016-2.5g |
2-oxo-3-(thiophen-3-yl)propanoic acid |
13781-71-0 | 95% | 2.5g |
$1370.0 | 2023-05-23 | |
| Enamine | EN300-1264016-5.0g |
2-oxo-3-(thiophen-3-yl)propanoic acid |
13781-71-0 | 95% | 5g |
$2028.0 | 2023-05-23 |
2-Oxo-3-(thiophen-3-yl)propanoic acid Related Literature
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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